C.I. Basic Red 111

Specification

• CAS No.: 113741-92-7
• Molecular Formula: C9H11BrMgO
• Molecular Weight: 0

Introduction

Understanding Dye Classification Systems

Textile dyes are classified using various systems, with the Color Index (C.I.) system being one of the most widely recognized standardized methods for dye identification. This system assigns unique numbers and names to colorants based on their application class and hue. The classification typically includes:

• A general class designation (Basic, Acid, Solvent, etc.)

• A color designation (Red, Blue, Yellow, etc.)

• A numerical identifier

Basic dyes specifically are cationic compounds that produce colored cations in solution. These cations are electrostatically attracted to substrates with a negative charge, making them particularly suitable for certain applications.

Related Red Dye Compounds

Property	Value
Density	1.27 g/cm³ at 20°C
Vapor Pressure	0 Pa at 25°C
Water Solubility	18.9 g/L at 20°C
LogP	1.7 at 20°C
Form	Powder to crystal
Color	Orange to Brown to Dark purple

Safety Classification	Details
GHS Symbols	GHS05, GHS06, GHS07, GHS09
Signal Word	Danger
Hazard Statements	H302, H317, H318, H330, H410
Packaging Group	II

C.I. Acid Red 111 (C.I. 23266)

This compound represents an acid dye with the "111" numerical designation:

• CAS Number: 6358-57-2

• Molecular Formula: C37H28N4Na2O10S3

• Molecular Weight: 830.82

• Classification: Double azo class

• Physical Appearance: Yellow-red powder

Physical Properties and Applications

Acid Red 111 is soluble in water with a solubility of 25 g/L at 90°C. It is sensitive to copper and iron ions, which should be considered during dyeing processes. The compound is primarily used for dyeing wool, polyamide fibers, and blended fabrics. It is particularly suitable for dyeing scattered hair, tops, and hair knitwear.

Performance Standard	Light Fastness	Soaping	Perspiration Fastness	Oxygen Bleaching	Fastness to Seawater
ISO	5	4-5	4-5	4	2

C.I. Solvent Red 111 (C.I. 60505)

Another "Red 111" compound in a different application class:

• CAS Number: 82-38-2

• Molecular Formula: C15H11NO2

• Molecular Weight: 237.25

• Classification: Anthraquinone series

• Physical Appearance: Yellowish red powder

Physical Properties and Applications

Property	Value
Density	1.36 g/cm³
Melting Point	171°C
Light Fastness	6-7
Heat Resistance	300°C

Solvent Red 111 demonstrates high heat resistance and is soluble in acetone, ethanol, fibrin, and linseed oil. It is slightly soluble in benzene and carbon tetrachloride but insoluble in stout solvents. The dye exhibits excellent heat resistance, specifically:

• 300°C/5min in styrene

• 260-280°C/5min in ABS

• 350°C/5min in polycarbonate

• 280°C/5min in nylon 6

This compound is primarily used for coloring various plastics including PS, HIPS, ABS, PMMA, AS, PET, RPVC, and SAN. It can also be used in resins, waxes, inks, and fibers.

Applications and Properties of Basic Dyes

Basic dyes as a class have distinct applications and properties that set them apart from other dye categories. They are primarily applied to:

• Acrylic substrates

• Paper

• Nylon substrates

• Some modified polyester substrates

These dyes are characterized by their high substantivity (strong affinity) for specific substrates, which can lead to poor migration properties at boiling temperatures. Due to this characteristic, basic dyes are often applied with retarders to control the dyeing process.

The cationic nature of basic dyes means they produce colored cations in solution, which are electrostatically attracted to negatively charged substrates. This electrostatic interaction forms the fundamental basis of their dyeing mechanism.

Chemical Structure Considerations

Basic dyes can belong to various chemical classes, including:

• Formazan

• Anthraquinone

• Quinolone

• Thiazole

The specific chemical structure determines many of the dye's properties, including:

• Shade and color intensity

• Solubility characteristics

• Fastness properties

• Affinity for different substrates

For basic dyes specifically, their chemical structure typically includes cationic groups that enable the formation of positively charged species in solution.

Comparison of Different Red Dye Classes

Each dye class offers distinct advantages and limitations based on their chemical properties and application mechanisms:

Property	Basic Red Dyes	Acid Red Dyes	Solvent Red Dyes
Chemical Nature	Cationic	Anionic	Non-ionic
Primary Substrates	Acrylic, paper, nylon	Wool, polyamide, silk	Plastics, waxes, oils
Solubility	Water-soluble	Water-soluble	Organic solvent soluble
Application Method	Often with retarders	Direct application	Dissolution in substrate
Key Limitation	Poor migration at boil	Metal ion sensitivity	Limited substrate range

This comparison highlights how different red dyes, despite similar color designations, serve distinctly different industrial and commercial purposes based on their chemical properties.